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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C5

Cat. No.: B15143208 Get Quote

Essential Safety and Handling Guide for 5-
Methyltetrahydrofolic acid-13C5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Methyltetrahydrofolic acid-13C5. The following

procedures for personal protective equipment, operational handling, and disposal are designed

to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 5-Methyltetrahydrofolic acid-13C5, it is imperative to use appropriate

personal protective equipment to prevent exposure. The substance may cause skin and eye

irritation, as well as respiratory irritation and allergic skin reactions.[1][2]

Summary of Required Personal Protective Equipment
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Protection Type Recommended PPE
Specifications and
Remarks

Eye/Face Protection
Safety goggles with side-

shields or a face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a risk of

splashing.[1]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Disposable gloves should be

inspected before use and

changed immediately upon

contact with the substance.[3]

Lab coat or protective clothing

A disposable gown made of

polyethylene-coated

polypropylene or other

resistant laminate materials is

preferred.[4] Lab coats should

be buttoned and cover as

much skin as possible.[3]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

dust or aerosols are

generated.

Engineering controls should be

the primary method of

exposure control. If a respirator

is necessary, annual medical

evaluations and fit testing are

required.[3]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal is essential to minimize risks.

Step-by-Step Handling and Disposal Protocol

Preparation:

Ensure the work area is well-ventilated.[1]
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Set up emergency exits and a risk-elimination area.[1]

Have an eye-wash station and safety shower readily accessible.[2]

Don all required PPE as specified in the table above.

Handling the Compound:

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[2]

Use non-sparking tools to prevent fire hazards from electrostatic discharge.[1]

In Case of Accidental Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[1][2]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Seek medical attention if irritation or a rash occurs.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

assistance.[1]

Accidental Release Measures:

Wear a self-contained breathing apparatus and avoid dust formation.[5]

Evacuate personnel from the area.

Collect the spillage using a method that does not generate dust (e.g., using a spark-proof

vacuum or by gently sweeping with a damp cloth).
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Place the collected material in a suitable, closed container for disposal.[1]

Provide adequate ventilation in the spill area.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Recommended storage temperature is -20°C.

Store away from incompatible materials and foodstuff containers.[1]

Disposal:

Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations.[1]

The substance should be sent to an appropriate treatment and disposal facility.[1]

Do not allow the chemical to enter drains.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Methyltetrahydrofolic acid-13C5.
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Caption: Workflow for safe handling and disposal of 5-Methyltetrahydrofolic acid-13C5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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